Cas no 4149-60-4 (Perfluorononan-1-oic-acid Ammonium Salt)

• Product Name: Perfluorononan-1-oic-acid Ammonium Salt
• CAS No: 4149-60-4
• MF: C₉H₄F₁₇NO₂
• MW: 481.106422424316
• CID: 329385
• PubChem ID: 160734
• Update Time: 2025-10-28

Perfluorononan-1-oic-acid Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-, ammonium salt (1:1)
• ammonium perfluorononanoate
• Ammonium perfluoropelargonate
• Nonanoicacid, heptadecafluoro-, ammonium salt (8CI,9CI)
• Perfluorononan-1-oic-acid Ammonium Salts
• 4149-60-4
• DTXSID20880205
• F87912
• Nonanoic acid, heptadecafluoro-, ammonium salt
• SCHEMBL235726
• Surflon S-III-S
• NS00109567
• Heptadecafluorononanoic acid ammonium salt
• azanium;2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononanoate
• ORBBVPFDROYXQS-UHFFFAOYSA-N
• NONANOICACID,HEXADECAFLUORO-,AMMONIUMSALT
• Perfluorononan-1-oic-acid Ammonium Salt

• Inchi： 1S/C9HF17O2.H3N/c10-2(11,1(27)28)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)9(24,25)26;/h(H,27,28);1H3
• InChI Key： ORBBVPFDROYXQS-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F.[NH4+]

Computed Properties

• Exact Mass: 480.997
• Monoisotopic Mass: 480.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.753
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Perfluorononan-1-oic-acid Ammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Perfluorononan-1-oic-acid Ammonium Salt

Perfluorononan-1-oic-acid Ammonium Salt (CAS No: 4149-60-4)

The Perfluorononan-1-oic-acid Ammonium Salt, with the CAS registry number 4149-60-4, is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a member of the perfluoroalkyl carboxylic acid salts family, which are known for their unique chemical properties, including high thermal stability, excellent electrical properties, and resistance to environmental degradation.

Recent advancements in materials science have highlighted the potential of Perfluorononan-1-oic-acid Ammonium Salt in the development of advanced materials for electronic applications. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of highly ordered fluoropolymer films, which exhibit exceptional dielectric properties and mechanical robustness. These films are being explored for use in next-generation capacitors and high-frequency communication devices, where performance under extreme conditions is critical.

In addition to its electronic applications, the compound has shown promise in the field of surface chemistry. Studies have revealed that Perfluorononan-1-oic-acid Ammonium Salt can be used as a surfactant in aqueous systems, significantly reducing surface tension and enhancing wetting properties. This property makes it a valuable additive in coatings and lubricants, where improved adhesion and reduced friction are desired outcomes.

The synthesis of Perfluorononan-1-oic-acid Ammonium Salt typically involves a multi-step process that includes fluorination reactions and subsequent neutralization with ammonia. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For instance, catalytic fluorination techniques have been developed that minimize the use of hazardous reagents while maintaining high product purity.

Beyond its industrial applications, this compound has also been studied for its potential in biomedical fields. Its biocompatibility has been assessed in vitro, with results indicating minimal cytotoxicity under controlled conditions. This suggests that it could be utilized as a component in biodegradable polymers or drug delivery systems, though further in vivo studies are required to confirm its suitability for clinical applications.

In terms of environmental impact, the stability of Perfluorononan-1-oic-acid Ammonium Salt under natural conditions is a topic of ongoing research. While it is not classified as a hazardous substance under current regulations, its persistence in aquatic environments necessitates careful handling and disposal practices to prevent long-term ecological effects.

The versatility of Perfluorononan-1-oic-acid Ammonium Salt across multiple disciplines underscores its importance as a key material in modern chemistry and materials science. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly significant role in advancing technological innovations while maintaining sustainability considerations.